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Compound of Interest

Compound Name: 4-Hydroxybenzenesulfonic acid

Cat. No.: B156009

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic stability of 4-
Hydroxybenzenesulfonic acid (also known as p-phenolsulfonic acid). The information is
curated for researchers, scientists, and professionals in drug development who require a
thorough understanding of the compound's stability profile for applications in synthesis,
formulation, and material science.

Introduction

4-Hydroxybenzenesulfonic acid is an aromatic sulfonic acid that plays a significant role as a
versatile intermediate in the synthesis of dyes, pharmaceuticals, and polymers. Its
thermodynamic stability is a critical parameter influencing its synthesis, storage, and
application. This guide summarizes key thermodynamic data, outlines experimental protocols
for its determination, and visualizes important concepts related to its stability.

Of the three isomers of hydroxybenzenesulfonic acid, the para-isomer (4-
hydroxybenzenesulfonic acid) is generally the most thermodynamically stable. The ortho-
isomer, which is kinetically favored at lower temperatures during the sulfonation of phenol, can
be thermally rearranged to the more stable para-isomer upon heating.

Thermodynamic Data
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The following tables summarize the key thermodynamic properties of 4-
Hydroxybenzenesulfonic acid. It is important to note that the quantitative data presented are
primarily based on computational models (Joback and Crippen methods) and should be
considered as estimated values.

Property Value Unit Method
Standard Gibbs Free
Energy of Formation -647.93 kJ/mol Joback Method
(9_f)
Standard Enthalpy of
] -713.53 kJ/mol Joback Method
Formation (h_f)
Enthalpy of Fusion
26.59 kJ/mol Joback Method
(h_fus)
Enthalpy of
T 79.55 kJ/mol Joback Method
Vaporization (h_vap)
Melting Point (T_fus) 394.90 K (121.75 °C) Joback Method
Boiling Point (T_boil) 583.94 K (310.79 °C) Joback Method
Critical Temperature
792.32 K Joback Method
(T_c)
Critical Pressure (P_c) 8783.57 kPa Joback Method
Critical Volume (V_c) 0.374 m3/kmol Joback Method
McGowan's
Characteristic Volume  111.470 mi/mol McGowan Method
(McVol)
Octanol/Water
Partition Coefficient 0.639 - Crippen Method
(logP)
Water Solubility )
-0.61 - Crippen Method

(log10ws)
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Table 2: Physical and Stability Properties from
Experimental Observations

Property Value Source
White to light yellow crystalline
Appearance ) [1]
solid
] ] 52 °C (often cited for a
Melting Point
hydrated form)
N Stable under normal
Stability [2]

conditions.[2] Combustible.

Incompatibilities

Strong bases, Oxidizing agent.

[2]

[2]

Thermal Decomposition

Thermal decomposition can
lead to the release of irritating
gases and vapors, including
carbon monoxide, carbon
dioxide, and sulfur oxides.[3]
Aromatic sulfonic acids
generally decompose in the
range of 200-300 °C.

[3]

Decomposition Temperature

The decomposition

temperature for ionic liquids

based on the closely related p-

toluenesulfonic acid has been
observed to be in the range of
213 °C to 286 °C.[4]

[4]

Experimental Protocols for Thermal Analysis

While specific experimental data for the thermal analysis of pure 4-Hydroxybenzenesulfonic

acid is not readily available in the reviewed literature, this section provides detailed,

generalized methodologies for Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC) that are applicable to aromatic sulfonic acids.
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Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of 4-
Hydroxybenzenesulfonic acid by measuring its mass change as a function of temperature.

Apparatus: A thermogravimetric analyzer (e.g., TA Instruments Q500, Mettler Toledo TGA/DSC
1).

Experimental Procedure:

o Sample Preparation: A sample of 5-10 mg of 4-Hydroxybenzenesulfonic acid is accurately
weighed into a ceramic or platinum TGA pan.

e Instrument Setup:

o The furnace is purged with a high-purity inert gas (e.g., nitrogen or argon) at a constant
flow rate (e.g., 50-100 mL/min) to prevent oxidative degradation.

o The initial temperature is set to ambient (e.g., 25 °C).
e Thermal Program:

o The sample is heated from the initial temperature to a final temperature (e.g., 600 °C) at a
constant heating rate (e.g., 10 °C/min).

o Data Acquisition: The mass of the sample is continuously monitored and recorded as a
function of temperature.

o Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the
onset temperature of decomposition, the temperature of maximum decomposition rate (from
the derivative of the TGA curve, DTG), and the mass of any residual material.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point, enthalpy of fusion, and to assess the purity of 4-
Hydroxybenzenesulfonic acid by measuring the heat flow into or out of a sample as a
function of temperature.
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Apparatus: A differential scanning calorimeter (e.g., TA Instruments Q2000, Mettler Toledo DSC
3).

Experimental Procedure:

o Sample Preparation: A small sample (2-5 mg) of 4-Hydroxybenzenesulfonic acid is
accurately weighed into an aluminum DSC pan. The pan is hermetically sealed to prevent
any loss of volatile components.

» Reference: An empty, hermetically sealed aluminum pan is used as a reference.
e Instrument Setup:

o The DSC cell is purged with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-
50 mL/min).

e Thermal Program:
o The sample is first cooled to a low temperature (e.g., 0 °C) to ensure a stable baseline.

o The sample is then heated at a constant rate (e.g., 5-10 °C/min) to a temperature well
above its melting point (e.g., 150 °C).

» Data Acquisition: The differential heat flow between the sample and the reference is
recorded as a function of temperature.

o Data Analysis: The resulting DSC thermogram is analyzed to determine:
o Melting Point (T_m): The onset temperature of the endothermic melting peak.
o Enthalpy of Fusion (AH_fus): The area under the melting peak.

o Purity: The purity of the sample can be estimated based on the shape of the melting peak
using the van't Hoff equation.[5]

Visualizations
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The following diagrams illustrate key concepts related to the stability and analysis of 4-
Hydroxybenzenesulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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